Cas no 53766-42-0 (9,12,15-Octadecatrien-6-ynoic acid, (Z,Z,Z)-)

• Product name: 9,12,15-Octadecatrien-6-ynoic acid, (Z,Z,Z)-
• CAS No: 53766-42-0
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 356414
• PubChem ID: 44584408

9,12,15-Octadecatrien-6-ynoic acid, (Z,Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrien-6-ynoic acid, (Z,Z,Z)-
• DTXSID701241222
• SCHEMBL9571641
• (9Z,12Z,15Z)-octadeca-9,12,15-trien-6-ynoic acid
• CHEMBL458467
• Octadeca-6-yn-9,12,15(all Z)-trienoic acid (18:4a)
• Dicranin
• 53766-42-0
• 9Z,12Z,15Z-octadecatrien-6-ynoic acid
• (9Z,12Z,15Z)-9,12,15-Octadecatrien-6-ynoic acid
• LMFA01031109
• Q27134255
• CHEBI:65768

• Inchi： InChI=1S/C18H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11,14-17H2,1H3,(H,19,20)/b4-3+,7-6+,10-9+
• InChI Key： UXMMIMGEKFYPFK-IUQGRGSQSA-N
• SMILES： CC/C=C/C/C=C/C/C=C/CC#CCCCCC(=O)O

Computed Properties

• Exact Mass: 274.19338
• Monoisotopic Mass: 274.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids